molecular formula C17H23N5O2 B2634802 1-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)-3-(3,5-dimethylisoxazol-4-yl)propan-1-one CAS No. 2034223-12-4

1-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)-3-(3,5-dimethylisoxazol-4-yl)propan-1-one

Cat. No.: B2634802
CAS No.: 2034223-12-4
M. Wt: 329.404
InChI Key: HWMHIRUIFMPTHP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-(4-cyclopropyl-1H-1,2,3-triazol-1-yl)pyrrolidin-1-yl)-3-(3,5-dimethylisoxazol-4-yl)propan-1-one is a useful research compound. Its molecular formula is C17H23N5O2 and its molecular weight is 329.404. The purity is usually 95%.
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Scientific Research Applications

Applications in Heterocyclic Chemistry Synthesis

  • Synthesis of Heterocyclic Compounds : Research has shown that cyclopropenyl azides and acetylenedicarboxylate can react to form cyclopropenyl-1,2,3-triazoles, demonstrating the utility of cyclopropyl and triazole groups in synthesizing novel heterocyclic compounds with potential biological activity (Neunhoeffer & Ohl, 1978).

Biological Activity and Potential Applications

  • Antimicrobial Activity : Several studies have highlighted the synthesis of 1,2,3-triazole derivatives demonstrating significant antimicrobial properties, suggesting the potential use of such compounds in developing new antimicrobial agents (Prakash et al., 2011); (Ashok et al., 2013).
  • Antifungal Compounds : A novel series of 1,3-bis-(1,2,3-triazol-1-yl)-propan-2-ol derivatives showed high activity against Candida spp. strains, indicating the potential of triazole derivatives as antifungal compounds (Zambrano-Huerta et al., 2019).

Synthetic Chemistry Applications

  • Synthesis of Pyridinones as Anticancer Agents : The synthesis of 3-cyano-1,4,6-trisubstituted-2(1H)-pyridinones showed moderate antitumor potential, demonstrating the application of these compounds in anticancer research (Rostom et al., 2011).

Crystal Structure Analysis

  • Structural Analysis : Crystal structure analyses of compounds featuring the triazole ring and cyclopropyl groups provide insights into their molecular geometry, electron density distribution, and potential for forming specific molecular interactions, which is crucial for designing molecules with desired properties (Boechat et al., 2016).

Properties

IUPAC Name

1-[3-(4-cyclopropyltriazol-1-yl)pyrrolidin-1-yl]-3-(3,5-dimethyl-1,2-oxazol-4-yl)propan-1-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H23N5O2/c1-11-15(12(2)24-19-11)5-6-17(23)21-8-7-14(9-21)22-10-16(18-20-22)13-3-4-13/h10,13-14H,3-9H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HWMHIRUIFMPTHP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NO1)C)CCC(=O)N2CCC(C2)N3C=C(N=N3)C4CC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H23N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

329.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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